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Compound of Interest

Compound Name: 4-Isopropylbenzenesulfonic acid

Cat. No.: B096043 Get Quote

For Immediate Release

This whitepaper provides a detailed technical overview of 4-Isopropylbenzenesulfonic acid,

also known as p-cumenesulfonic acid. It is intended for researchers, scientists, and

professionals in drug development and organic synthesis. This document outlines the

molecule's structural and chemical properties, summarizes key quantitative data, and provides

a representative experimental protocol for its synthesis.

Introduction
4-Isopropylbenzenesulfonic acid is an aromatic sulfonic acid that plays a significant role as a

catalyst and intermediate in various industrial and laboratory-scale chemical processes.[1][2]

Characterized by a benzene ring substituted with an isopropyl group and a sulfonic acid group

at the para position, its structure imparts both hydrophobic and hydrophilic properties.[1][2] This

amphiphilic nature makes it effective as a surfactant and hydrotrope, capable of increasing the

solubility of other substances in aqueous solutions. The presence of the strong sulfonic acid

group also makes it a valuable acid catalyst in organic reactions such as esterification and

condensation.[3] It is a key intermediate in the production of dyes, pharmaceuticals, and other

specialty chemicals.[1]
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4-Isopropylbenzenesulfonic acid is an organosulfur compound with a well-defined structure.

[4] The isopropyl group is an ortho-, para-directing activator on the benzene ring, meaning that

during its synthesis via electrophilic aromatic substitution, the sulfonic acid group is

predominantly directed to the para position due to steric hindrance at the ortho positions.

Molecular Formula: C₉H₁₂O₃S[1][4]

Chemical Structure:

SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)O[1][4]

InChI: InChI=1S/C9H12O3S/c1-7(2)8-3-5-9(6-4-8)13(10,11)12/h3-7H,1-2H3,(H,10,11,12)[1]

[4]

Key Identifiers:

IUPAC Name: 4-propan-2-ylbenzenesulfonic acid[4]

CAS Number: 16066-35-6[1][4]

Synonyms: p-Cumenesulfonic acid, p-Isopropylbenzenesulfonic acid, 4-(1-

Methylethyl)benzenesulfonic acid.[1]

Physicochemical and Quantitative Data
The properties of 4-Isopropylbenzenesulfonic acid are summarized in the table below. The

compound is typically a white to off-white crystalline solid at room temperature and is readily

soluble in water and other polar organic solvents.[1][2]
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Property Value Reference(s)

Molecular Weight 200.25 - 200.27 g/mol [1][3]

Exact Mass 200.05071541 Da [4]

Physical Description
White to off-white crystalline

solid
[1][2]

Melting Point 87.0 °C (360.15 K) [1]

Boiling Point
167 - 300.0 °C (440.15 -

573.15 K)
[1][3]

Density 1.18 - 1.233 g/cm³ (Predicted) [1][3]

pKa (Predicted) -0.45 ± 0.50 [3]

XLogP3 (Predicted) 1.9 [4]

Water Solubility Readily soluble [2]

Topological Polar Surface Area 62.8 Å² [5]

Experimental Protocol: Synthesis
The most common industrial method for synthesizing 4-Isopropylbenzenesulfonic acid is

through the direct sulfonation of cumene (isopropylbenzene). This process is an electrophilic

aromatic substitution reaction.

Principle:
Cumene is treated with a strong sulfonating agent, such as concentrated sulfuric acid. The

electrophile, sulfur trioxide (SO₃), attacks the electron-rich benzene ring of cumene. The

resulting sulfonic acid can then be used directly or neutralized with a base like sodium

hydroxide to produce its corresponding salt.

Materials and Reagents:
Cumene (Isopropylbenzene)

Concentrated Sulfuric Acid (98%)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB9884027_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylbenzenesulfonic-acid
https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://cymitquimica.com/cas/16066-35-6/
https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB9884027_EN.htm
https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB9884027_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9884027_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylbenzenesulfonic-acid
https://cymitquimica.com/cas/16066-35-6/
https://wap.guidechem.com/encyclopedia/p-cumenesulphonic-acid-dic242359.html
https://www.benchchem.com/product/b096043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice-water bath

Reaction vessel with stirring mechanism and temperature control

Procedure:
Reaction Setup: Equip a reaction vessel with a stirrer, thermometer, and a dropping funnel.

Place the vessel in an ice-water bath to control the reaction temperature.

Sulfonation: Charge the reaction vessel with cumene. While maintaining vigorous stirring and

a controlled temperature (typically between 15-25°C), slowly add concentrated sulfuric acid

from the dropping funnel. The molar ratio of sulfuric acid to cumene is generally maintained

between 1:1.6 and 1:2.0.

Reaction Completion: After the addition of sulfuric acid is complete, continue to stir the

mixture at a controlled temperature (e.g., 20-25°C) for a period of 1 to 3 hours to ensure the

reaction proceeds to completion.

Work-up: The resulting product, 4-isopropylbenzenesulfonic acid, can be purified. One

common method involves pouring the reaction mixture into an ice-water mixture, which

causes the product to precipitate or separate, allowing for its isolation.

Visualization of Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4-
Isopropylbenzenesulfonic acid from cumene.
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Synthesis Workflow of 4-Isopropylbenzenesulfonic Acid
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Caption: Workflow for the synthesis of 4-Isopropylbenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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